Cas no 120-65-0 (2-(Dimethylaminomethyl)phenol)

• Product Name: 2-(Dimethylaminomethyl)phenol
• CAS No: 120-65-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00045793
• CID: 139833
• PubChem ID: 87567297
• Update Time: 2025-06-13

2-(Dimethylaminomethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-((Dimethylamino)methyl)phenol
• 2-Dimethylaminomethylphenol (contains Phenol)
• 2-Dimethylaminomethylphenol
• 2-(Dimethylaminomethyl)phenol
• N,N-Dimethyl-2-hydroxybenzylamine
• Phenol,2-[(dimethylamino)methyl]-
• 2-(N,N-dimethylaminomethyl)phenol
• 2-[(dimethylamino)methyl]-pheno
• nbsp
• o-(Dimethylaminomethyl) phenol
• ortho-dimethylaminomethylphenol
• (contains Phenol)
• α-Dimethylamino-o-cresol
• alpha-dimethylamino-o-cresol
• 2-DiMethylaMinoMethylphenol 2-DIMETHYLAMINOMETHYLPHENOL (CONTAINS PHENOL)
• 2-DIMETHYLAMINOMETHYLPHENOL (CONTAINS PHENOL) 70+%
• NCGC00255421-01
• CHEMBL3182353
• Phenol, ((dimethylamino)methyl)-
• o-Cresol, .alpha.-(dimethylamino)-
• CS-0442250
• EINECS 204-413-9
• DMP-10
• DTXSID3041293
• CAS-120-65-0
• Phenol, 2-((dimethylamino)methyl)-
• 2-Dimethylaminomethyl phenol
• Dimethylaminomethylphenol
• Tox21_301544
• alpha-(Dimethylamino)-cresol
• o-Cresol, alpha-(dimethylamino)-
• EINECS 246-866-5
• SB75742
• alpha-(Dimethylamino)-o-cresol
• D0655
• 120-65-0
• Phenol, 2-[(dimethylamino)methyl]-
• UNII-111113M8RT
• o-(Dimethylaminomethyl)phenol
• FUIQBJHUESBZNU-UHFFFAOYSA-N
• AKOS005216435
• W-109447
• Oprea1_028196
• O-HYDROXY-N,N-DIMETHYLBENZYLAMINE
• 2-[(dimethylamino)methyl]phenol
• NSC 12220
• NSC-12220
• 111113M8RT
• o-dimethylaminomethylphenol
• FT-0625121
• 2-[(Dimethylamino)methyl]phenol, AldrichCPR
• NS00021567
• Q27251199
• SCHEMBL116610
• NSC12220
• (2-Hydroxybenzyl)dimethylamine
• DTXCID8021199
• .alpha.-(Dimethylamino)-o-cresol
• FT-0609770
• STL060847
• DB-301975
• phenol, 2-(dimethylaminomethyl)-

• MDL： MFCD00045793
• Inchi： 1S/C9H13NO/c1-10(2)7-8-5-3-4-6-9(8)11/h3-6,11H,7H2,1-2H3
• InChI Key： FUIQBJHUESBZNU-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN(C)C

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.02
• Refractive Index: 1.5300-1.5340
• PSA: 23.47000
• LogP: 1.45380

2-(Dimethylaminomethyl)phenol Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H302+H312+H332-H314-H340-H360-H370-H372-H401
• Warning Statement： P201-P202-P210-P260-P264-P270-P271-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(Dimethylaminomethyl)phenol

Introduction to 2-(Dimethylaminomethyl)phenol (CAS No: 120-65-0)

2-(Dimethylaminomethyl)phenol, with the chemical formula C₈H₁₁NO and CAS number 120-65-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as o-chlorobenzylamine hydrochloride, is a versatile intermediate that has garnered attention due to its utility in the synthesis of various bioactive molecules. Its unique structural features, including a phenolic hydroxyl group and a dimethylamino side chain, make it a valuable building block for medicinal chemists and pharmacologists.

The chemical properties of 2-(Dimethylaminomethyl)phenol contribute to its reactivity and functionalization potential. The presence of the hydroxyl group allows for hydrogen bonding interactions, while the dimethylamino group enhances nucleophilicity, making it suitable for nucleophilic substitution reactions. These characteristics have been leveraged in the development of novel drug candidates targeting various therapeutic areas.

In recent years, there has been a surge in research focused on the applications of 2-(Dimethylaminomethyl)phenol in pharmaceutical development. One notable area is its role in the synthesis of antiviral agents. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects against certain viral proteases, which are critical for viral replication. This has opened up avenues for further exploration into developing new antiviral drugs with improved efficacy and reduced side effects.

Furthermore, 2-(Dimethylaminomethyl)phenol has been investigated for its potential in anticancer therapies. Researchers have found that modifications of this compound can lead to the development of small molecule inhibitors that target specific enzymes involved in cancer cell proliferation. These inhibitors have shown promise in preclinical studies, indicating their potential as candidates for further clinical development.

The compound's versatility is also highlighted in its use as a precursor in the synthesis of agrochemicals. Certain derivatives of 2-(Dimethylaminomethyl)phenol have demonstrated herbicidal and fungicidal properties, making them valuable in crop protection strategies. This dual functionality as both a pharmaceutical intermediate and an agrochemical precursor underscores its broad utility across multiple industries.

From a synthetic chemistry perspective, 2-(Dimethylaminomethyl)phenol serves as a key intermediate in the preparation of more complex molecules. Its reactivity allows for the introduction of various functional groups, enabling chemists to tailor its properties for specific applications. This adaptability has made it a staple in synthetic laboratories working on drug discovery and material science.

The industrial production of 2-(Dimethylaminomethyl)phenol is well-established, with several manufacturers supplying high-purity grades for research and commercial purposes. Quality control measures are stringent to ensure consistency and reliability for downstream applications. This reliability is crucial for researchers who depend on consistent chemical properties for their experiments.

Future research directions involving 2-(Dimethylaminomethyl)phenol are likely to focus on expanding its applications in drug development and material science. Advances in computational chemistry and artificial intelligence are expected to aid in the design of novel derivatives with enhanced properties. Additionally, green chemistry principles may guide future synthetic routes to make production more sustainable and environmentally friendly.

In conclusion, 2-(Dimethylaminomethyl)phenol (CAS No: 120-65-0) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand, further solidifying its importance in modern chemistry.